N-(6-((4-oxo-4-((4-(trifluoromethyl)phenyl)amino)butyl)thio)pyridazin-3-yl)cyclopropanecarboxamide

• IUPAC Name: N-[6-[4-oxo-4-[4-(trifluoromethyl)anilino]butyl]sulfanylpyridazin-3-yl]cyclopropanecarboxamide
• InChI: InChI=1S/C19H19F3N4O2S/c20-19(21,22)13-5-7-14(8-6-13)23-16(27)2-1-11-29-17-10-9-15(25-26-17)24-18(28)12-3-4-12/h5-10,12H,1-4,11H2,(H,23,27)(H,24,25,28)
• InChI Key: BCPIXGZRLZUNLP-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)NC2=NN=C(C=C2)SCCCC(=O)NC3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C19H19F3N4O2S
• Molecular Weight: 424.4 g/mol
• CAS No.: 1040648-57-4

Description

N-(6-((4-oxo-4-((4-(trifluoromethyl)phenyl)amino)butyl)thio)pyridazin-3-yl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C19H19F3N4O2S and its molecular weight is 424.44. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Computational Studies

• Water Mediated Synthesis and Computational Studies : Compounds with complex structures, including those similar to the mentioned chemical, are synthesized using water-mediated processes. These compounds are characterized using techniques like FT-IR, NMR, and X-ray diffraction, and their properties are further investigated through computational chemistry methods. Such studies often explore the non-linear optical (NLO) properties and molecular docking analyses, which could imply potential applications in materials science and drug discovery, respectively (Jayarajan et al., 2019).

Antimicrobial and Anticancer Activity

• Synthesis of Novel Derivatives for Biological Activity : New classes of pyridazin-3-one derivatives have been synthesized, demonstrating the utility of such compounds in creating fused azines with potential biological activities. These activities could include antimicrobial or anticancer properties, indicating that similar compounds may be researched for pharmaceutical applications (Ibrahim & Behbehani, 2014).

• Anticancer and Anti-5-lipoxygenase Agents : Novel pyrazolopyrimidines derivatives have been evaluated for their anticancer and anti-5-lipoxygenase activities. Such studies suggest that compounds with related structures could be potential candidates for the development of new therapeutic agents targeting cancer and inflammatory diseases (Rahmouni et al., 2016).

Enzyme Inhibition and Molecular Docking

• α-Glucosidase Inhibitory Activities : The synthesis of certain cyclohexane-1,1-dicarboxamide derivatives has revealed significant inhibitory activity against α-glucosidase, an enzyme target for managing diabetes. This suggests potential applications in designing drugs for metabolic disorders (Al-Majid et al., 2019).

Heterocyclic Chemistry and Drug Design

• Heterocyclic Synthesis and Antimicrobial Activity : The synthesis of heterocyclic compounds, including thieno[2,3-c]pyridazines, and their evaluation for antimicrobial activity highlights the importance of such molecules in developing new antimicrobial agents. These findings indicate the broader implications of similar structures in medicinal chemistry and drug design (Al-Kamali et al., 2014).